Cas no 1806726-78-2 (2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde)

2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. The presence of both an iodo substituent and a formyl group at the 5-position enables selective functionalization via cross-coupling reactions or nucleophilic additions, facilitating the construction of complex molecular architectures. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in drug discovery. The methyl group at the 3-position further modulates steric and electronic properties. This compound is particularly useful in palladium-catalyzed transformations, such as Suzuki or Sonogashira couplings, due to its reactivity and selectivity. Its high purity and stability ensure reliable performance in synthetic applications.
2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde structure
1806726-78-2 structure
Product Name:2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
CAS No:1806726-78-2
MF:C8H5F3INO2
MW:331.03048491478
CID:4834759
Update Time:2025-05-20

2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
    • Inchi: 1S/C8H5F3INO2/c1-4-2-5(3-14)7(13-6(4)12)15-8(9,10)11/h2-3H,1H3
    • InChI Key: FKJCBJWUXXNHPG-UHFFFAOYSA-N
    • SMILES: IC1=C(C)C=C(C=O)C(=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2

2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092421-1g
2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
1806726-78-2 97%
1g
$1,534.70 2022-03-31

Additional information on 2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806726-78-2)

2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde, also known by its CAS registry number CAS No. 1806726-78-2, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an iodo group at the 2-position, a methyl group at the 3-position, a trifluoromethoxy group at the 6-position, and a carboxaldehyde group at the 5-position of a pyridine ring. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties.

The synthesis of 2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. The presence of the iodo group at the 2-position facilitates further functionalization, enabling researchers to explore various substitution patterns and reactivity profiles. Recent studies have highlighted its potential as an intermediate in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

One of the most intriguing aspects of this compound is its ability to participate in directed metallation reactions. The trifluoromethoxy group at the 6-position introduces electronic effects that can influence the reactivity of adjacent positions on the pyridine ring. This property has been exploited in recent research to develop more efficient routes for constructing heterocyclic frameworks, which are essential components of many bioactive compounds.

In terms of physical properties, 2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde exhibits a high degree of thermal stability, making it suitable for use in high-throughput screening assays and other demanding chemical processes. Its solubility characteristics have also been optimized through careful design, ensuring compatibility with a wide range of organic solvents commonly used in pharmaceutical research.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the carboxaldehyde group at the 5-position plays a critical role in stabilizing certain transition states during key reaction steps. These findings have been instrumental in guiding the design of more efficient synthetic pathways and have opened new avenues for exploring its potential applications in drug discovery.

The integration of 2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde into medicinal chemistry pipelines has been further enhanced by its compatibility with modern drug delivery systems. Researchers have demonstrated that this compound can be effectively encapsulated within lipid nanoparticles or polymeric micelles, significantly improving its bioavailability and pharmacokinetic profile.

In conclusion, 2-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806726-78-) represents a cutting-edge platform for advancing chemical innovation across multiple disciplines. Its unique structural features, combined with its versatile reactivity and favorable physical properties, make it an invaluable tool for scientists striving to push the boundaries of modern chemistry.

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